Cas no 2094436-00-5 (N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide)

• Product Name: N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide
• CAS No: 2094436-00-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5685769
• PubChem ID: 122132942
• Update Time: 2025-10-29

N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide
• Z785961826
• 2094436-00-5
• EN300-2448972
• AKOS034586234

• Inchi： 1S/C12H18N2O/c1-2-9-14(10-8-13)12(15)11-6-4-3-5-7-11/h3-4,11H,2,5-7,9-10H2,1H3
• InChI Key： SIORCMWSHMPSHS-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N(CC#N)CCC

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide

N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide (CAS No. 2094436-00-5): A Comprehensive Overview

N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide (CAS No. 2094436-00-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its cyclohexene ring and cyanomethyl functional group, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular formula of N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide is C12H18N2O, with a molecular weight of 206.29 g/mol. Its structure features a cyclohex-3-ene ring, which imparts a degree of unsaturation, making it a versatile intermediate in organic synthesis. The presence of the carboxamide and cyanomethyl groups further enhances its reactivity, allowing it to participate in a variety of chemical transformations. This compound is often sought after for its potential as a building block in the development of novel pharmaceutical agents and agrochemicals.

One of the most frequently asked questions about N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide is its synthesis pathway. The compound can be synthesized through a multi-step process involving the reaction of cyclohex-3-ene-1-carboxylic acid with propylamine, followed by the introduction of the cyanomethyl group. Researchers have optimized this process to achieve high yields and purity, making it a viable option for industrial-scale production. The compound's stability under standard conditions also makes it a reliable candidate for further chemical modifications.

In the pharmaceutical industry, N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide has shown promise as a precursor in the synthesis of bioactive molecules. Its unique structure allows it to interact with various biological targets, potentially leading to the development of new therapeutic agents. Recent studies have explored its role in the design of enzyme inhibitors and receptor modulators, which could have implications for treating a range of medical conditions. The compound's ability to penetrate cell membranes further enhances its utility in drug discovery.

The agrochemical sector has also taken an interest in N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide, particularly for its potential use in the development of pesticides and herbicides. The cyanomethyl group, in particular, is known to confer insecticidal properties, making this compound a candidate for further investigation. Researchers are exploring its efficacy against common agricultural pests, with preliminary results indicating promising activity. As the demand for sustainable agrochemicals grows, this compound could play a pivotal role in meeting industry needs.

Market trends for N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide reflect its growing importance. The compound is increasingly being stocked by chemical suppliers and research laboratories, with demand driven by its versatility and potential applications. Pricing and availability can vary depending on the region and the scale of purchase, but it is generally accessible to researchers and industrial users. The compound's CAS number 2094436-00-5 is a key identifier for procurement and regulatory purposes.

From a regulatory standpoint, N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide is not classified as a hazardous substance under current guidelines. However, standard laboratory safety protocols should always be followed when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its environmental impact is still under study, but early data suggest that it is biodegradable under certain conditions, aligning with the push for green chemistry initiatives.

In conclusion, N-(cyanomethyl)-N-propylcyclohex-3-ene-1-carboxamide (CAS No. 2094436-00-5) is a compound with significant potential across multiple industries. Its unique chemical properties, coupled with its versatility in synthesis and application, make it a valuable asset for researchers and manufacturers alike. As interest in specialty chemicals continues to rise, this compound is poised to play an increasingly important role in the development of innovative solutions for pharmaceuticals, agrochemicals, and beyond.